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Compound of Interest

Compound Name: Cyclopentylmagnesium Bromide

Cat. No.: B108618

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for
Cyclopentylmagnesium Bromide, a highly reactive Grignard reagent essential for various
organic synthesis applications.[1] Given its properties, this reagent is typically supplied as a
solution, most commonly in diethyl ether or tetrahydrofuran (THF).[1][2] The safety profile of the
solution is therefore a composite of the reagent and the solvent. The information herein is
synthesized from publicly available Safety Data Sheets (SDSs) to ensure research and drug
development professionals can handle this chemical with the utmost care and preparedness.

Hazard Identification and Classification

Cyclopentylmagnesium bromide solutions are classified as hazardous under OSHA
regulations.[3] The primary dangers stem from their extreme flammability, reactivity with water,
and corrosive effects on skin and eyes.[2][3][4] The reagent reacts violently with water to
release flammable gases that may ignite spontaneously and can form explosive peroxides
upon storage, particularly once opened.[2][3][5][6]

Table 1;: GHS Hazard Classifications
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Hazard Class

Category

Flammable Liquids

Category 1[2][3][7]

Substances which, in contact with water, emit

flammable gases

Category 1[7]

Pyrophoric Liquids

Category 1[7]

Acute Toxicity, Oral Category 4[2][3]
Acute Toxicity, Dermal Category 4[2][3]
Acute Toxicity, Inhalation Category 4[2][3]

Skin Corrosion / Irritation

Category 1B[2][3][7]

Serious Eye Damage / Eye Irritation

Category 1[2][3][7]

Specific Target Organ Toxicity (Single Exposure)

Category 3 (CNS, Respiratory System)[2][3][7]

Specific Target Organ Toxicity (Repeated

Exposure)

Category 2 (Liver, Blood)[2][3]

Table 2: Hazard and Precautionary Statements
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Code

Statement

Hazard Statements

H224 Extremely flammable liquid and vapor.[4][5][7]
Catches fire spontaneously if exposed to air.[4]
H250
[7]
H260 In contact with water releases flammable gases
which may ignite spontaneously.[4][7]
H302 Harmful if swallowed.[3][4][5]
Causes severe skin burns and eye damage.[4]
H314
[51[7]
H336 May cause drowsiness or dizziness.[5][7]
EUHO014 Reacts violently with water.[7]
EUH019 May form explosive peroxides.[5][7]

Precautionary Statements

Keep away from heat, sparks, open flames, and

P210
hot surfaces. — No smoking.[2][5]
P223 Do not allow contact with water.
P231 + P232 Handle under inert gas. Protect from moisture.
P280 Wear protective gloves/protective clothing/eye

protection/face protection.[3][8]

P301 + P330 + P331

IF SWALLOWED: rinse mouth. Do NOT induce

vomiting.[5]

P303 + P361 + P353

IF ON SKIN (or hair): Take off immediately all
contaminated clothing. Rinse skin with

water/shower.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]
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Store in a dry place. Store in a closed container.

P402 + P404
[5]

Physical and Chemical Properties

The quantitative data available pertains primarily to the reagent as a solution.

Table 3: Physical and Chemical Data for Cyclopentylmagnesium Bromide Solutions

Property Value Notes
Molecular Formula CsHoBrMg[3][6]
Molecular Weight 173.33 g/mol [3]
Colorless to light yellow
Appearance .
solution.[1]
, o Also available as ~1mol/L in
Concentration 2.0 M in diethyl ether[2]
THF.[1]
) For 2.0 M solution in diethyl
Density 0.996 g/mL at 25 °C
ether.
For 2.0 M solution in diethyl
Boiling Point 35°C ether; reflects the solvent's
boiling point.
) Closed cup; for 2.0 M solution
Flash Point -38 °C (-36.4 °F)[7]

in diethyl ether.

Vapors may form explosive

Explosive Properties _ S
mixtures with air.[3]

Emergency Procedures and First Aid

Immediate medical attention is required for most exposures.[2][3] Personnel providing first aid

should protect themselves from exposure.
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Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[2][3] Remove contact lenses if present and easy to do.[3] Seek immediate medical
attention.

Skin Contact: Take off immediately all contaminated clothing.[2][3] Wash off immediately with
plenty of water for at least 15 minutes.[2][5] Seek immediate medical attention.

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[2][3] If not breathing, give artificial respiration.[3] Do not use mouth-to-mouth
resuscitation.[2][3] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[2][3] Call a physician or poison control center
immediately.[3] Rinse mouth with water.[3]
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First Aid Response

1. Remove to Fresh Air
2. Keep at Rest
3. Give Artificial Respiration if Needed

Follow Steps

Inhalation

Follow Steps 1. Remove Contaminated Clothing

Exposure Event Skin Contact 2. Rinse Skin with Water (15+ min) Medical Attention
—
e Occurs | ee e L
1 POISO R

(=2 (it Follow Steps
P 1. Rinse Eyes with Water (15+ min)

2. Remove Contact Lenses

V

Follow Steps

1. Rinse Mouth
2. Do NOT Induce Vomiting

Click to download full resolution via product page

First Aid Workflow for Cyclopentylmagnesium Bromide Exposure.

Fire Fighting Measures

The extreme flammability and water-reactivity of this reagent require specific fire-fighting
protocols.

© 2025 BenchChem. All rights reserved. 6/14 Tech Support


https://www.benchchem.com/product/b108618?utm_src=pdf-body-img
https://www.benchchem.com/product/b108618?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Suitable Extinguishing Media: Dry sand, dry chemical powder, or alcohol-resistant foam.[8]

Unsuitable Extinguishing Media:DO NOT USE WATER or foam.[9] The reagent reacts
violently with water, liberating extremely flammable gases.[2][3]

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back.[2][3] Containers may explode when heated.[2][3] Hazardous decomposition products
include carbon monoxide, carbon dioxide, magnesium oxides, and hydrocarbons.[2][3]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[2][3]
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Fire Involving Reagent

Firefighter Actions

Wear Full Protective Gear & SCBA

Assess Situation

Aoose Correct Media\ﬁvoid These

Extinguishing Media Selection

Unsuitable Media

Suitable Media (DO NOT USE)

* \
Dry Sand
Dry Chemical \Ilz\gafr:
Alcohol-Resistant Foam

Click to download full resolution via product page
Decision Logic for Fire Fighting.

Accidental Release Measures
Spills must be handled immediately and carefully, isolating all sources of ignition.
« Personal Precautions: Evacuate personnel to safe areas.[4] Wear personal protective

equipment, including a protective suit and SCBA if necessary.[2] Ensure adequate
ventilation.[4] Remove all sources of ignition and use non-sparking tools.[2][3][4]
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+ Environmental Precautions: Prevent further leakage or spillage if safe to do so.[4] Do not let
the chemical enter drains.

* Methods for Containment and Clean-up: Do not expose the spill to water.[2][3] Absorb with
inert material (e.g., dry sand or earth) and place in a suitable container for disposal.

1. Evacuate & Secure Area
Remove All Ignition Sources

2. Don Appropriate PPE
(Gloves, Goggles, Protective Suit, Respirator)

3. Contain Spill
Use inert, dry material (e.g., sand)

4. Clean Up
Use non-sparking tools

5. Dispose of Waste
Place in sealed container for approved disposal

Click to download full resolution via product page

Workflow for Accidental Release Response.

© 2025 BenchChem. All rights reserved. 9/14 Tech Support


https://www.chemicalbook.com/msds/cyclopentylmagnesium-bromide.pdf
https://www.fishersci.com/store/msds?partNumber=AC427458000&productDescription=CYCLOPENTYLMAGNESIUM+BRO+800ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC427451000&productDescription=CYCLOPENTYLMAGNESIUM+BRO+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b108618?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Handling and Storage

Strict protocols are mandatory to prevent accidents during handling and storage.

e Handling: Use only under a chemical fume hood.[2][3] Handle under an inert atmosphere
(e.g., nitrogen).[2][3] Wear full personal protective equipment.[2][3] Keep away from open
flames, hot surfaces, and sources of ignition.[2][3] Use non-sparking, explosion-proof
equipment and ground/bond all containers.[2][3]

» Storage: Store in a flammables area in a tightly closed container.[2] Keep in a dry, cool, and
well-ventilated place.[3] Store away from water or moist air.[2] Containers should be dated
when opened and tested periodically for the presence of peroxides.[3] If crystals form or
peroxidation is suspected, the product is extremely dangerous and should only be handled

by professionals.[3]
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Hierarchy of Controls for Safe Handling

Engineering Controls
(Most Effective)

* Use in Chemical Fume Hood

Administrative Controls

e Handle Under Inert Gas (Nitrogen)
* Use Explosion-Proof Equipment

Personal Protective Equipment (PPE)
(Least Effective)

v

» Wear Chemical-Resistant Gloves
» Wear Safety Goggles & Face Shield
* Wear Flame-Retardant Lab Coat

» Ground/Bond Containers

* Follow Standard Operating Procedures (SOPS)
* Do Not Work Alone
« Test for Peroxides Periodically

Click to download full resolution via product page

Hierarchy of Controls for Safe Handling.

Exposure Controls and

Personal Protection

Engineering controls are the primary method for minimizing exposure, supplemented by robust

personal protective equipment.

» Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood.
[3] Ensure eyewash stations and safety showers are close to the workstation.[3] Use

explosion-proof electrical and lighting equipment.[3]

o Personal Protective Equipment (PPE):
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Table 4: Recommended Personal Protective Equipment

Protection Type

Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations.[3]

A face shield is also recommended.

Skin Protection

Wear appropriate protective gloves (e.g., butyl
rubber, nitrile rubber) and clothing to prevent

skin exposure.[3][4]

Respiratory Protection

Use a NIOSH/MSHA approved respirator if
exposure limits are exceeded or if irritation or

other symptoms are experienced.[3]

Stability and Reactivity

This reagent is highly reactive and sensitive to environmental conditions.

Table 5: Stability and Reactivity Profile

Parameter

Description

Reactivity

Reacts violently with water.[2][3]

Chemical Stability

Moisture sensitive.[3] May form explosive

peroxides upon exposure to air.[3]

Conditions to Avoid

Exposure to moist air or water, excess heat,
open flames, hot surfaces, and sources of
ignition.[2][3]

Incompatible Materials

Strong oxidizing agents, water, moist air.[2][3]

Hazardous Decomposition Products

Carbon monoxide (CO), Carbon dioxide (COz2),

Magnesium oxides, Hydrocarbons.[2][3]

Hazardous Polymerization

Hazardous polymerization does not occur.[3]
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Disclaimer: This guide is intended for informational purposes for trained professionals and is
based on publicly available Safety Data Sheets. It is not a substitute for a comprehensive risk
assessment or the specific SDS provided by the manufacturer. Always consult the
manufacturer's SDS before use.

Note on Experimental Protocols:Safety Data Sheets are regulatory documents that summarize
the hazards of a chemical product and provide safety information. They classify hazards based
on standardized testing but do not typically include the detailed experimental methodologies or
protocols used to derive those classifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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